Cas no 2877639-90-0 (2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine)

2-Methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine is a heterocyclic compound featuring a pyrazine core linked to a substituted pyrrolopyrimidine-piperidine moiety. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its affinity for ATP-binding sites. The compound's design incorporates a methylpyrazine group for enhanced solubility and a piperidinylmethoxy linker for improved conformational flexibility. Its pyrrolopyrimidine component is known for modulating enzymatic activity, making it a candidate for targeted therapeutic applications. The molecule's synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. Its physicochemical properties suggest reasonable bioavailability, supporting its investigation in preclinical research.
2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine structure
2877639-90-0 structure
Product Name:2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine
CAS No:2877639-90-0
MF:C18H22N6O
MW:338.406882762909
CID:5328006
PubChem ID:165435620
Update Time:2025-08-03

2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

    • F6738-6218
    • 2877639-90-0
    • 2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine
    • AKOS040861121
    • 7-Methyl-4-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]-7H-pyrrolo[2,3-d]pyrimidine
    • Inchi: 1S/C18H22N6O/c1-13-18(20-7-6-19-13)25-11-14-3-9-24(10-4-14)17-15-5-8-23(2)16(15)21-12-22-17/h5-8,12,14H,3-4,9-11H2,1-2H3
    • InChI Key: YZOMMCQTAVQGDM-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCC(COC3=NC=CN=C3C)CC2)=C2C=CN(C)C2=N1

Computed Properties

  • Exact Mass: 338.18550935g/mol
  • Monoisotopic Mass: 338.18550935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 524.2±45.0 °C(Predicted)
  • pka: 6.69±0.30(Predicted)

2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine Pricemore >>

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2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine Related Literature

Additional information on 2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine

Comprehensive Analysis of 2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine (CAS No. 2877639-90-0)

The compound 2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine (CAS No. 2877639-90-0) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule combines a pyrazine core with a pyrrolo[2,3-d]pyrimidine moiety, linked via a piperidine spacer, making it a promising candidate for drug discovery and development.

Recent studies highlight the growing interest in kinase inhibitors and small-molecule modulators, which align with the structural features of this compound. Researchers are particularly intrigued by its potential role in targeting protein-protein interactions (PPIs) and signal transduction pathways. The 7-methyl-7H-pyrrolo[2,3-d]pyrimidine fragment is a known pharmacophore in oncology and immunology, suggesting possible applications in these high-demand therapeutic areas.

From a synthetic chemistry perspective, the methoxy pyrazine and piperidin-4-yl groups offer versatile sites for further derivatization, enabling the optimization of pharmacokinetic properties. This adaptability is critical for addressing challenges such as bioavailability and blood-brain barrier penetration, which are frequently searched topics in drug development forums and AI-driven research platforms.

The compound’s CAS No. 2877639-90-0 is often queried in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry and high-throughput screening. Its molecular weight and logP values suggest favorable drug-likeness, a key consideration for researchers exploring fragment-based drug design (FBDD). Additionally, its structural similarity to approved drugs like ibrutinib and tofacitinib has spurred interest in repurposing strategies.

In the context of preclinical research, this compound’s potential as a selective inhibitor or allosteric modulator is under investigation. The 2-methylpyrazine moiety, in particular, is associated with improved metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Computational modeling and molecular docking simulations further support its interaction with key biological targets, aligning with the trend toward in silico drug discovery.

As the demand for precision medicine grows, compounds like 2-methyl-3-[(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine offer tailored solutions for personalized therapeutics. Its exploration in combination therapies and synergistic effects with existing drugs is another area of active research, addressing common search queries about drug resistance and adjuvant treatments.

In summary, CAS No. 2877639-90-0 represents a compelling case study in modern drug development, bridging chemical innovation with therapeutic potential. Its multifaceted applications—from oncology to inflammatory diseases—make it a standout subject for both academic and industrial research, resonating with today’s focus on targeted therapies and mechanistic elucidation.

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